(2S)-4-(dimethylamino)-2-hydroxybutanoic acid
Overview
Description
(2S)-4-(dimethylamino)-2-hydroxybutanoic acid is an organic compound with a unique structure that includes a dimethylamino group and a hydroxy group attached to a butanoic acid backbone
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2S)-4-(dimethylamino)-2-hydroxybutanoic acid typically involves the reaction of suitable precursors under controlled conditions. One common method involves the reaction of 2-hydroxybutanoic acid with dimethylamine in the presence of a catalyst. The reaction conditions, such as temperature and pH, are carefully controlled to ensure the desired product is obtained with high purity.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction parameters and can produce the compound in large quantities. The use of advanced purification techniques, such as crystallization and chromatography, ensures the final product meets the required specifications.
Chemical Reactions Analysis
Types of Reactions
(2S)-4-(dimethylamino)-2-hydroxybutanoic acid can undergo various chemical reactions, including:
Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.
Reduction: The carboxylic acid group can be reduced to an alcohol.
Substitution: The dimethylamino group can be substituted with other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxy group may yield a ketone, while reduction of the carboxylic acid group may produce an alcohol.
Scientific Research Applications
(2S)-4-(dimethylamino)-2-hydroxybutanoic acid has a wide range of applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound is studied for its potential effects on biological systems, including its role as a neurotransmitter analog.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of neurological disorders.
Industry: It is used in the production of pharmaceuticals and other fine chemicals.
Mechanism of Action
The mechanism of action of (2S)-4-(dimethylamino)-2-hydroxybutanoic acid involves its interaction with specific molecular targets in biological systems. The dimethylamino group can interact with receptors or enzymes, modulating their activity. The hydroxy and carboxylic acid groups may also play a role in its biological effects by participating in hydrogen bonding and other interactions.
Comparison with Similar Compounds
Similar Compounds
4-(dimethylamino)benzoic acid: Shares the dimethylamino group but has a different backbone structure.
2-hydroxybutanoic acid: Lacks the dimethylamino group but has a similar backbone.
N,N-dimethylglycine: Contains a dimethylamino group attached to a different carbon skeleton.
Uniqueness
(2S)-4-(dimethylamino)-2-hydroxybutanoic acid is unique due to the specific combination of functional groups and its stereochemistry. This combination imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications.
Properties
CAS No. |
2639389-86-7 |
|---|---|
Molecular Formula |
C6H13NO3 |
Molecular Weight |
147.2 |
Purity |
95 |
Origin of Product |
United States |
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